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Compound of Interest

Compound Name: Entinostat-d4

Cat. No.: B15564514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling guidelines for

Entinostat-d4, a deuterated analog of the potent class I histone deacetylase (HDAC) inhibitor,

Entinostat. The information presented herein is intended to support the safe and effective use

of this compound in a research and development setting.

Disclaimer:A specific Safety Data Sheet (SDS) for Entinostat-d4 is not publicly available. The

following safety and handling information is based on the SDS for the parent compound,

Entinostat, and should be used as a primary reference. The toxicological properties of the

deuterated form are expected to be very similar to the non-deuterated compound.

Safety Data Sheet Summary
The following tables summarize the key safety and hazard information for Entinostat.

Researchers should handle Entinostat-d4 with the same precautions.

Hazard Identification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15564514?utm_src=pdf-interest
https://www.benchchem.com/product/b15564514?utm_src=pdf-body
https://www.benchchem.com/product/b15564514?utm_src=pdf-body
https://www.benchchem.com/product/b15564514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[1][2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[2]

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child[1]

Specific Target Organ Toxicity 3
H335: May cause respiratory

irritation[2]

Physical and Chemical Properties
Property Value

Molecular Formula C₂₁H₁₆D₄N₄O₃

Molecular Weight 380.43 g/mol

Appearance Solid

Storage Temperature
Store at refrigerator (2-8°C) for long term

storage.
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Exposure Route First Aid Measure

Ingestion
IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth.[3][4]

Inhalation

IF INHALED: Remove victim to fresh air and

keep at rest in a position comfortable for

breathing.[3][4]

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water. If skin irritation occurs: Get medical

advice/attention. Take off contaminated clothing

and wash before reuse.[3][4]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention.

[3][4]

Handling and Storage Guidelines
Proper handling and storage are crucial to ensure the safety of laboratory personnel and

maintain the integrity of Entinostat-d4.

Personal Protective Equipment (PPE)
Gloves: Wear appropriate chemical-resistant gloves.

Lab Coat: A lab coat or other protective clothing should be worn.

Eye Protection: Use safety glasses with side shields or goggles.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is recommended.

Safe Handling Practices
Work in a well-ventilated area, preferably in a chemical fume hood.
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Avoid inhalation of dust or aerosols.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[3]

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

For long-term storage, keep at 2-8°C.

Protect from light.

Experimental Protocols
The following are general protocols for the preparation of Entinostat-d4 for in vitro and in vivo

studies. These should be adapted based on specific experimental requirements.

Preparation of Stock Solutions for In Vitro Studies
Entinostat-d4 is typically dissolved in dimethyl sulfoxide (DMSO) to create a high-

concentration stock solution.

Materials: Entinostat-d4 powder, anhydrous DMSO, sterile microcentrifuge tubes or vials.

Procedure:

Under a chemical fume hood, weigh the desired amount of Entinostat-d4 powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Vortex or sonicate until the compound is completely dissolved.
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Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store stock solutions at -20°C or -80°C.

Preparation of Dosing Solutions for In Vivo Studies
For oral gavage in animal models, Entinostat-d4 is often formulated as a suspension.

Materials: Entinostat-d4 powder, vehicle (e.g., 0.5% methylcellulose in sterile water), sterile

tubes, sonicator.

Procedure:

Weigh the required amount of Entinostat-d4 for the desired dosing concentration.

Prepare the vehicle solution (e.g., 0.5% methylcellulose in sterile water).

Add a small amount of the vehicle to the Entinostat-d4 powder to create a paste.

Gradually add the remaining vehicle while vortexing or stirring to form a homogenous

suspension.

Brief sonication may be used to aid in the dispersion of the compound.[5]

Prepare the dosing solution fresh before each administration.

Signaling Pathways and Experimental Workflows
Entinostat is a class I HDAC inhibitor that modulates gene expression, leading to cell cycle

arrest and apoptosis.[5][6][7]
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Caption: Mechanism of Action of Entinostat-d4.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15564514?utm_src=pdf-body-img
https://www.benchchem.com/product/b15564514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Experimental Workflow
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Caption: General workflow for in vitro experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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